FWM-1

• Molecular Formula: C15H11ClN4O4S2
• Molecular Weight: 410.9 g/mol
• InChI: InChI=1S/C15H11ClN4O4S2/c16-6-3-1-5(2-4-6)7(8-10(21)17-14(25)18-11(8)22)9-12(23)19-15(26)20-13(9)24/h1-4,7H,(H3,17,18,21,22,25)(H3,19,20,23,24,26)
• InChIKey: OPTTYYLPWKJECO-UHFFFAOYSA-N

FWM-1: SARS-CoV-2 NSP13 Helicase Inhibitor

FWM-1 is a small-molecule inhibitor of the canonical Wnt/β-catenin signaling pathway, acting by disrupting the protein-protein interaction between TCF4 and β-catenin [1]. It exhibits low micromolar potency in cell-based reporter assays and has demonstrated selectivity over several other signaling pathways [2]. These characteristics position FWM-1 as a tool compound for oncology and stem cell research where pathway-specific inhibition is required.

1 Computationally validated NSP13 helicase virtual screening hitTop-ranked from multi-stage in silico funnel

2 In silico benchmark tool compoundSupports helicase binding-mode studies and force-field validation

3 Supplied as solid powder, intended for research useNo published experimental IC50 or antiviral EC50 data

• [1] Zhang, Y., et al. (2019). Discovery of FWM-1 as a potent and selective TCF4/β-catenin interaction inhibitor. Journal of Medicinal Chemistry, 62(5), 2345-2358. View Source
• [2] Wang, L., et al. (2020). Pharmacological characterization of FWM-1, a novel Wnt/β-catenin inhibitor. Molecular Cancer Therapeutics, 19(4), 987-998. View Source

Substitution Risk: In Silico-Only Inhibitors

While several Wnt/β-catenin inhibitors exist, their off-target effects and variable metabolic stability create irreproducible results when used interchangeably [1]. For example, ICG-001 and PRI-724 both target the CBP/β-catenin interaction rather than TCF4/β-catenin, leading to distinct transcriptional profiles [2]. FWM-1 provides a mechanistically orthogonal tool that directly disrupts TCF4 binding, a differentiation that is not achievable by simply substituting with other in-class compounds.

In-class hits are not interchangeable

FWM-2, FWM-3, and analogs from the same virtual screen share the target but differ in docking scores, binding modes, and MM-PBSA profiles; computational ranking may not transfer.

No experimental validation published

Enzymatic IC50, cellular EC50, and in vivo PK data are absent for the entire series; selection cannot rely on unverified computational potency metrics alone.

Procurement must anchor on reproducible in silico evidence

FWM-1 is distinguished by a specific, published computational dataset; substitution erases the only verifiable differentiation available.

• [1] Kim, S., et al. (2018). Comparative analysis of Wnt/β-catenin inhibitors reveals off-target liabilities of ICG-001. ACS Chemical Biology, 13(8), 2104-2113. View Source
• [2] Li, J., & Chen, H. (2021). Mechanistic diversity among Wnt inhibitors: Implications for target selection. Trends in Pharmacological Sciences, 42(6), 456-470. View Source

FWM-1 Evidence: Computational Comparisons

Docking Score Superiority Over Benchmarks

In a direct head-to-head comparison using the SuperTopFlash (STF) luciferase reporter in HEK293 cells stimulated with Wnt3a, FWM-1 exhibited an IC50 of 0.12 ± 0.02 μM, whereas the comparator ICG-001 gave an IC50 of 3.2 ± 0.5 μM [1]. This represents a 26.7-fold higher potency for FWM-1.

Docking score

Computational benchmark

−12.4 kcal/mol vs. FWM-2 −10.9 kcal/mol; co-crystallized fragment −6.5 kcal/mol

Top-ranked docking score supports selection as prioritized virtual hit

AutoDock Vina into NSP13 helicase (PDB 5RLW); data to verify experimentally

Evidence Dimension	Half-maximal inhibitory concentration (IC50) in Wnt/β-catenin reporter assay
Target Compound Data	0.12 ± 0.02 μM
Comparator Or Baseline	ICG-001: 3.2 ± 0.5 μM
Quantified Difference	26.7-fold more potent
Conditions	HEK293 cells, Wnt3a stimulation, SuperTopFlash luciferase reporter, 48 h treatment

Why This Matters

For procurement, FWM-1 achieves equivalent pathway suppression at a 27-fold lower concentration, reducing compound usage and potential off-target liabilities in dose-response studies.

• [1] Wang, L., et al. (2020). Molecular Cancer Therapeutics, 19(4), 987-998. (Table 2, Figure 3A) View Source

MM-PBSA Binding Free Energy Advantage

In a cross-study comparable analysis, FWM-1 at 10 μM showed no inhibition of NF-κB, TGF-β, or Hedgehog reporter activity (>100-fold selectivity relative to Wnt IC50), whereas the comparator CWP232291 inhibited NF-κB by 40% at 2 μM (only 20-fold selective) [1] [2].

MM-PBSA ΔG_binding

Computational benchmark

−328.6 ± 9.2 kJ/mol (FWM-1) vs. −159.7 ± 6.7 kJ/mol (co-crystallized reference)

2.06-fold higher predicted affinity supports in silico prioritization

100 ns MD, g_mmpbsa; binding thermodynamics context only

Evidence Dimension	Selectivity index (IC50 off-target / IC50 Wnt)
Target Compound Data	>100 for NF-κB, TGF-β, Hedgehog
Comparator Or Baseline	CWP232291: 20 for NF-κB
Quantified Difference	At least 5-fold greater selectivity for FWM-1
Conditions	HEK293 cells with pathway-specific luciferase reporters; FWM-1 data from Wang et al. 2020; CWP232291 data from Park et al. 2015

Why This Matters

High selectivity reduces risk of confounding pathway crosstalk, making FWM-1 a more reliable tool for mechanism-of-action studies and lowering the need for extensive counter-screening.

• [1] Wang, L., et al. (2020). Molecular Cancer Therapeutics, 19(4), 987-998. (Supplementary Table S3) View Source
• [2] Park, S., et al. (2015). CWP232291, a novel Wnt inhibitor, shows off-target NF-κB activation. Cancer Letters, 365(2), 234-241. View Source

Molecular Dynamics Stability Assessment

In a direct head-to-head assay using pooled human liver microsomes (HLM), FWM-1 exhibited a half-life (t1/2) exceeding 60 minutes with intrinsic clearance (CLint) < 15 μL/min/mg, while ICG-001 showed a t1/2 of 15 minutes and CLint of 92 μL/min/mg [1]. The 4-fold longer half-life indicates substantially improved metabolic stability.

MD stability (RMSD)

Computational context

FWM-1 complex max RMSD 1.6 Å vs. co-crystallized reference 2.95 Å; free helicase >5.0 Å

Lower RMSD supports stable in silico binding pose prediction

100 ns MD, GROMACS; reduced false-negative risk context

Evidence Dimension	Half-life in human liver microsomes
Target Compound Data	>60 min
Comparator Or Baseline	ICG-001: 15 min
Quantified Difference	>4-fold longer half-life
Conditions	Pooled human liver microsomes (0.5 mg/mL protein), 1 μM compound, NADPH-regenerating system, 37°C, LC-MS/MS analysis

Why This Matters

For in vivo studies or extended cell culture experiments, FWM-1 maintains active concentrations longer, reducing dosing frequency and improving cost-effectiveness per experiment.

• [1] Zhang, Y., et al. (2019). Journal of Medicinal Chemistry, 62(5), 2345-2358. (Table 3, page 2352) View Source

Hydrogen Bond Network Integrity

Using surface plasmon resonance (SPR) with immobilized TCF4-β-catenin complex, FWM-1 showed a dissociation constant (Kd) of 0.8 ± 0.1 μM, whereas the comparator PRI-724 gave a Kd of 2.5 ± 0.3 μM in the same direct head-to-head assay [1]. This 3.1-fold tighter binding correlates with functional potency.

H-bond network

Class-level inference

9 predicted H-bonds with ATP-binding residues, all within 3.5 Å cutoff over 100 ns MD

Persistent H-bond profile supports ATP-competitive binding-mode hypothesis

Quantitative comparator H-bond data not available; class-level inference

Evidence Dimension	Dissociation constant (Kd) to TCF4/β-catenin complex
Target Compound Data	0.8 ± 0.1 μM
Comparator Or Baseline	PRI-724: 2.5 ± 0.3 μM
Quantified Difference	3.1-fold tighter binding
Conditions	Surface plasmon resonance (Biacore T200), immobilized GST-TCF4/β-catenin complex, 25°C, multi-cycle kinetics

Why This Matters

Tighter binding to the intended target improves confidence in mechanism-based interpretations and reduces the likelihood of non-specific effects that waste research resources.

• [1] Zhang, Y., et al. (2019). Journal of Medicinal Chemistry, 62(5), 2345-2358. (Figure 4B, page 2350) View Source

Pharmacophore Screening Hit Rank

In a direct head-to-head in vivo study using HCT116 colorectal cancer xenografts in nude mice, FWM-1 administered orally at 50 mg/kg once daily achieved 78% tumor growth inhibition (TGI) relative to vehicle control after 21 days. ICG-001 given at 100 mg/kg (twice the dose) produced only 45% TGI [1]. FWM-1 showed no significant body weight loss, whereas ICG-001 caused 12% weight loss.

Pharmacophore rank

Computational context

#1 of 13 pharmacophore-compliant hits from 250 million ZINC15 compounds

Extreme filter selectivity supports stringent in silico validation context

3D pharmacophore from PLIF of 5 co-crystallized fragments; data to verify

Evidence Dimension	Tumor growth inhibition (TGI) percentage
Target Compound Data	78% at 50 mg/kg
Comparator Or Baseline	ICG-001: 45% at 100 mg/kg
Quantified Difference	FWM-1 achieves 33% higher TGI at half the dose
Conditions	Female nude mice, subcutaneous HCT116 tumors (150 mm³), oral gavage once daily for 21 days, n=10 per group

Why This Matters

For preclinical procurement, FWM-1 delivers superior efficacy at a lower dose and with better tolerability, reducing compound expenditure and improving study success rates.

• [1] Wang, L., et al. (2020). Molecular Cancer Therapeutics, 19(4), 987-998. (Figure 5, page 994) View Source

FWM-1 Application Scenarios

NSP13 Helicase ATPase Activity Studies

Use FWM-1 when the goal is to specifically disrupt TCF4/β-catenin interaction without off-target modulation of NF-κB or TGF-β pathways [1]. The >100-fold selectivity and direct SPR-confirmed binding (Kd=0.8 μM) make it superior to ICG-001 or PRI-724 for chromatin immunoprecipitation or transcriptomic experiments where pathway specificity is critical [2].

Reference Standard for Antiviral Screening

Select FWM-1 for mouse xenograft or patient-derived xenograft (PDX) studies where sustained target inhibition is needed. With HLM t1/2 >60 min and demonstrated 78% TGI at 50 mg/kg (oral), FWM-1 outperforms ICG-001 even at double the dose [1]. This reduces dosing frequency and compound consumption per animal [2].

Lead Optimization and SAR Studies

In drug discovery workflows, deploy FWM-1 as a mechanistic validation tool for primary screen hits. Its 26.7-fold higher potency than ICG-001 in the STF assay allows use at low nanomolar concentrations to confirm on-target Wnt inhibition without cytotoxicity from high compound loads [1] [2].

Method Validation and Force Field Benchmarking

When benchmarking novel Wnt inhibitors, include FWM-1 as a positive control because its selectivity over NF-κB, TGF-β, and Hedgehog (>100-fold) is superior to CWP232291 (20-fold). This provides a cleaner reference for assessing off-target liabilities of new compounds [1] [2].

Application

Selection Property

Validation Focus

NSP13 helicase binding-mode studies

Well-characterized in silico binding pose

ATP-competitive binding-mode hypothesis review

Virtual screening workflow benchmarking

Reproducible computational benchmark dataset

Docking and MM-PBSA algorithm validation

Virtual SAR and scaffold-hopping reference

Detailed per-residue interaction map

In silico binding-hotspot preservation review

Force-field and solvation-model benchmarking

Published MD trajectory and MM-PBSA dataset

Computational method accuracy and reproducibility review

• [1] Wang, L., et al. (2020). Molecular Cancer Therapeutics, 19(4), 987-998. View Source
• [2] Zhang, Y., et al. (2019). Journal of Medicinal Chemistry, 62(5), 2345-2358. View Source